Cas no 34023-62-6 (1-BCP)

• Product Name: 1-BCP
• CAS No: 34023-62-6
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 307243
• PubChem ID: 1370
• Update Time: 2025-04-23

1-BCP Chemical and Physical Properties

Names and Identifiers

• Methanone,1,3-benzodioxol-5-yl-1-piperidinyl-
• 1,3-benzodioxol-5-yl(piperidin-1-yl)methanone
• 1-BCP
• 1-(1,3-Benzodioxol-5-ylcarbonyl)piperidine
• 1,3-BYCP
• 1-Piperonyloyl-piperidin
• 1-piperonyloyl-piperidine
• BA 14
• s6803
• NCGC00024965-02
• HMS3676C13
• N-(3,4-Methylenedioxybenzoyl)piperidine
• 1-(1,3-benzodioxol-5-yl-carbonyl)piperidine
• HMS3267C12
• F77822
• AI3-01460
• benzo[d][1,3]dioxol-5-yl(piperidin-1-yl)methanone
• J-019425
• F2299-0303
• EN300-1700021
• NCGC00024965-01
• SCHEMBL244547
• Biomol-NT_000223
• MS-23341
• Benzo[1,3]dioxol-5-yl-piperidin-1-yl-methanone
• HMS3412C13
• HY-101363
• 1-(1,3-dioxaindane-5-carbonyl)piperidine
• SR-01000597472-1
• CHEBI:109531
• CHEMBL103469
• SR-01000597472
• BA-14
• Tocris-1048
• DTXSID10187634
• BRD-K25140590-001-02-2
• BRD-K25140590-001-01-4
• Oprea1_018227
• Q27188679
• BCP32589
• 1,3-benzodioxol-5-yl(1-piperidinyl)methanone
• InChI=1/C13H15NO3/c15-13(14-6-2-1-3-7-14)10-4-5-11-12(8-10)17-9-16-11/h4-5,8H,1-3,6-7,9H
• 1-(2H-1,3-benzodioxole-5-carbonyl)piperidine
• AKOS001335871
• BPBio1_001318
• Z31424194
• 4-20-00-01340 (Beilstein Handbook Reference)
• CS-0021222
• Piperonylic acid piperidide
• BRN 0234640
• Piperidine, 1-(1,3-benzodioxol-5-ylcarbonyl)-
• Piperonylic acid piperidide;1-(1,3-Benzodioxol-5-ylcarbonyl)piperidine
• 34023-62-6
• STK296800
• BRD-K25140590-001-03-0
• DA-59914
• 1-BCP?

• MDL： MFCD00937783
• Inchi： 1S/C13H15NO3/c15-13(14-6-2-1-3-7-14)10-4-5-11-12(8-10)17-9-16-11/h4-5,8H,1-3,6-7,9H2
• InChI Key： BXBNADAPIHHXJQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CCCCC1

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 2

Experimental Properties

• Density: 1.256
• Boiling Point: 406.9°Cat760mmHg
• Flash Point: 199.9°C
• Refractive Index: 1.587
• PSA: 38.77000
• LogP: 1.97930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1-BCP

Introduction to Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl (CAS No. 34023-62-6)

Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl, identified by the CAS number 34023-62-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that have garnered attention due to their potential biological activities and structural diversity. The benzodioxolyl and piperidinyl moieties in its structure contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The benzodioxolyl group, also known as the dihydrofuranone or furanone ring, is a key structural feature that imparts specific electronic and steric properties to the molecule. This moiety has been extensively studied for its role in various biological processes and its ability to interact with biological targets. In particular, derivatives of benzodioxolyl have shown promise in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The piperidinyl group, on the other hand, is a nitrogen-containing heterocycle that is commonly found in many pharmacologically active compounds. Its presence in Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl, enhances the compound's solubility and bioavailability while also contributing to its binding affinity for biological receptors. The combination of these two functional groups makes this compound a versatile tool for medicinal chemists seeking to develop new drugs.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl and biological targets. These studies have revealed that the compound can bind to various enzymes and receptors with high specificity, making it a promising candidate for drug development. For instance, research has shown that derivatives of this compound can inhibit certain enzymes involved in cancer cell proliferation and metabolic pathways associated with neurological disorders.

In addition to its potential as a drug candidate, Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl has also been explored as a key intermediate in synthetic chemistry. Its unique structure provides a rich framework for further functionalization, allowing chemists to design and synthesize novel compounds with tailored biological activities. The ability to modify both the benzodioxolyl and piperidinyl moieties offers a high degree of flexibility in drug design, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties.

The synthesis of Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core benzodioxolyl ring. Subsequent functionalization steps introduce the piperidinyl group through nucleophilic substitution or other coupling strategies. The final product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high quality.

One of the most exciting areas of research involving Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl is its potential application in treating neurological disorders. Studies have indicated that compounds with similar structures can modulate neurotransmitter systems and have neuroprotective effects. The benzodioxolyl moiety has been shown to interact with serotonin receptors, which are involved in mood regulation and cognitive function. Additionally, the piperidinyl group can enhance penetration through the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development.

Another area where this compound shows promise is in the treatment of infectious diseases. Researchers have discovered that certain derivatives of benzodioxolyl can inhibit bacterial growth by targeting essential metabolic pathways. The combination of these two functional groups provides a unique mechanism of action that may overcome existing resistance mechanisms associated with conventional antibiotics. This opens up new possibilities for developing novel antibiotics that are effective against multidrug-resistant bacteria.

The pharmacokinetic properties of Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. However, further optimization may be required to enhance its half-life and reduce potential side effects. Techniques such as prodrug design or co-administration with metabolic inhibitors could be employed to improve its pharmacokinetic profile.

In conclusion, Methanone, 1,3-benzodioxol-5-yl-1-piperidinyl (CAS No. 34023-62-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing medicinal chemistry and improving patient care.